Cas no 346598-59-2 (Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate)

• Product Name: Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate
• CAS No: 346598-59-2
• MF: C₁₃H₁₀N₂O₄S
• MW: 290.294501781464
• MDL: MFCD01895798
• CID: 3083342
• PubChem ID: 726084
• Update Time: 2025-07-19

Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-(pyridin-2-ylsulfanyl)-benzoic acid methyl ester
• methyl 3-nitro-4-pyridin-2-ylsulfanylbenzoate
• LS-07662
• 346598-59-2
• CS-0323440
• benzoic acid, 3-nitro-4-(2-pyridinylthio)-, methyl ester
• methyl 3-nitro-4-(pyridin-2-ylthio)benzoate
• ALBB-023962
• AKOS003268315
• HMS2530E20
• H34261
• methyl3-nitro-4-(pyridin-2-ylthio)benzoate
• SMR000271157
• MFCD01895798
• METHYL 3-NITRO-4-(PYRIDIN-2-YLSULFANYL)BENZOATE
• CHEMBL1595647
• MLS000676983
• methyl 3-nitro-4-(2-pyridinylthio)benzoate
• Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate

• MDL： MFCD01895798
• Inchi： 1S/C13H10N2O4S/c1-19-13(16)9-5-6-11(10(8-9)15(17)18)20-12-4-2-3-7-14-12/h2-8H,1H3
• InChI Key： RYKLIYZZTRJJPU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 290.03612798Da
• Monoisotopic Mass: 290.03612798Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate

Research Briefing on Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate (CAS: 346598-59-2) in Chemical Biology and Pharmaceutical Applications

Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate (CAS: 346598-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a nitro group and a pyridinylthio moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate on a range of protein kinases. The compound demonstrated selective inhibition of JAK2 and EGFR kinases, which are critical targets in cancer therapy. Molecular docking simulations revealed that the nitro and pyridinylthio groups facilitate strong interactions with the ATP-binding sites of these kinases, suggesting its potential as a lead compound for further optimization.

Another notable application of Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was utilized as a key intermediate in the synthesis of novel anti-inflammatory agents. The study highlighted its role in the formation of sulfonamide derivatives, which exhibited potent COX-2 inhibitory activity. These findings underscore the compound's utility in designing next-generation non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

Beyond its therapeutic potential, Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate has also been employed in chemical biology studies to probe enzyme mechanisms. A 2022 Nature Chemical Biology paper detailed its use as a covalent modifier of cysteine residues in target proteins, enabling the identification of novel drug targets. This approach, combined with mass spectrometry, provided insights into the compound's reactivity and selectivity, paving the way for its application in proteomics and target discovery.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate derivatives. Recent pharmacokinetic studies have indicated moderate bioavailability and metabolic stability, necessitating further structural modifications. Researchers are currently exploring prodrug strategies and formulation technologies to enhance its drug-like properties.

In conclusion, Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate (CAS: 346598-59-2) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition, anti-inflammatory drug development, and chemical biology. Ongoing research aims to address its limitations and expand its therapeutic potential, making it a compound of continued interest in the pharmaceutical industry.